Cas no 1072946-62-3 (2-Methoxy-3-(trifluoroMethyl)phenylboronic acid)

• Product Name: 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid
• CAS No: 1072946-62-3
• MF: C₈H₈BF₃O₃
• MW: 219.953533172607
• MDL: MFCD07772004
• CID: 829009
• PubChem ID: 45358430
• Update Time: 2025-05-25

2-Methoxy-3-(trifluoroMethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-3-(trifluoromethyl)phenyl)boronic acid
• [2-methoxy-3-(trifluoromethyl)phenyl]boronic acid
• 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid
• 2-Methoxy-3-trifluoromethyl Boronic acid
• MFCD07772004
• SCHEMBL1409369
• DTXSID20670042
• CS-0176128
• BS-25973
• 1072946-62-3
• 2-Methoxy-3-trifluoromethylphenylboronic acid
• AT33879
• AKOS015851702
• SY256190

• MDL： MFCD07772004
• Inchi： 1S/C8H8BF3O3/c1-15-7-5(8(10,11)12)3-2-4-6(7)9(13)14/h2-4,13-14H,1H3
• InChI Key： ZOMWHSHYJWYJFH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(B(O)O)C=1OC)(F)F

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.0518588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 49.69000
• LogP: 0.39380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid

Comprehensive Overview of 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid (CAS No. 1072946-62-3)

2-Methoxy-3-(trifluoroMethyl)phenylboronic acid (CAS No. 1072946-62-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, known for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. With the increasing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing, this compound has garnered significant attention due to its unique electron-withdrawing trifluoromethyl group and methoxy substituent, which enhance its reactivity and selectivity.

The molecular structure of 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid features a boron atom bonded to an aromatic ring, enabling it to act as a key building block in palladium-catalyzed reactions. Researchers often search for "boronic acid applications in drug synthesis" or "trifluoromethylphenylboronic acid uses," reflecting its relevance in designing targeted therapeutics. Recent trends highlight its role in developing kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine.

In material science, this compound is explored for its potential in OLED (Organic Light-Emitting Diode) technologies and advanced polymer coatings. Queries like "boronic acids in organic electronics" or "methoxy-substituted phenylboronic acid stability" underscore its interdisciplinary appeal. Its thermal stability and solubility in common organic solvents make it a preferred choice for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid is often synthesized via directed ortho-metalation or halogen-lithium exchange followed by boronation. Laboratories prioritize "scalable boronic acid synthesis" and "purification methods for arylboronic acids," emphasizing the need for cost-effective production and low metal residue. Innovations in flow chemistry and green chemistry have further optimized its preparation, reducing environmental impact.

Quality control is critical for CAS No. 1072946-62-3, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring ≥98% purity. Users frequently inquire about "boronic acid storage conditions" and "handling moisture-sensitive reagents," as these compounds are prone to protodeboronation under humid conditions. Proper storage in inert atmospheres and anhydrous solvents is recommended to maintain stability.

In conclusion, 2-Methoxy-3-(trifluoroMethyl)phenylboronic acid exemplifies the intersection of chemical innovation and industrial application. Its role in cutting-edge research and sustainable chemistry ensures its prominence in scientific literature and commercial catalogs. For researchers seeking "reliable boronic acid suppliers" or "custom synthesis services," this compound remains a high-value intermediate with broad utility.